Cas no 1005665-83-7 (2-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)propanohydrazide)

• Product Name: 2-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)propanohydrazide
• CAS No: 1005665-83-7
• MF: C₈H₁₃N₅O₃
• MW: 227.220520734787
• MDL: MFCD00206699
• CID: 3058106
• PubChem ID: 17026806
• Update Time: 2025-04-21

2-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)propanohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)propanehydrazide
• STK315886
• AKOS B015393
• Oprea1_716865
• ART-CHEM-BB B015393
• 2-(3,5-dimethyl-4-nitro-1-pyrazolyl)propanehydrazide
• 2-(3,5-dimethyl-4-nitropyrazol-1-yl)propanehydrazide
• 2-(3,5-dimethyl-4-nitro-pyrazol-1-yl)propanehydrazide
• 2-(3,5-dimethyl-4-nitro-pyrazol-1-yl)propionohydrazide
• 2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)propanohydrazide
• 2-(3,5-DIMETHYL-4-NITRO-PYRAZOL-1-YL)-PROPIONIC ACID HYDRAZIDE
• LS-07007
• AKOS015922245
• ALBB-022494
• 1H-pyrazole-1-acetic acid, alpha,3,5-trimethyl-4-nitro-, hydrazide
• 1005665-83-7
• BBL039419
• AKOS000305700
• CS-0282505
• H33607
• EN300-228847
• C8H13N5O3
• 2-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)propanohydrazide

• MDL： MFCD00206699
• Inchi： 1S/C8H13N5O3/c1-4-7(13(15)16)5(2)12(11-4)6(3)8(14)10-9/h6H,9H2,1-3H3,(H,10,14)
• InChI Key： WQYUEHWAJSESGA-UHFFFAOYSA-N
• SMILES： O=C(C(C)N1C(C)=C(C(C)=N1)[N+](=O)[O-])NN

Computed Properties

• Exact Mass: 227.10183929Da
• Monoisotopic Mass: 227.10183929Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 119Ų